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Cat. No.: B15478896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Leucylnegamycin, a derivative of the antibiotic negamycin, has garnered interest within the

scientific community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of the chemical structure and a proposed synthesis pathway of

Leucylnegamycin. Detailed experimental protocols, drawn from the synthesis of structurally

similar compounds, are presented to facilitate further research and development. Quantitative

data on its physicochemical properties and biological activities are summarized in structured

tables for ease of reference. Additionally, this guide includes visualizations of the chemical

structure and a logical synthesis workflow to enhance understanding.

Chemical Structure
Leucylnegamycin is an amino-dipeptide antibiotic. Its chemical structure consists of a

negamycin core to which a leucine residue is attached. The systematic name for

Leucylnegamycin is 2-[[[(3R,5R)-3-amino-6-[[(2S)-2-amino-4-methylpentanoyl]amino]-5-

hydroxyhexanoyl]amino]-methylamino]acetic acid.[1]

The key structural features include a hydrazine moiety, a β-amino acid core, and the appended

L-leucine. These features are critical for its biological activity.
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Caption: Chemical structure of Leucylnegamycin.

Physicochemical Properties
A summary of the key physicochemical properties of Leucylnegamycin is provided in Table 1.

This data is essential for its handling, formulation, and pharmacokinetic studies.
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Property Value Source

Molecular Formula C15H31N5O5 [1]

Molecular Weight 361.44 g/mol [1]

IUPAC Name

2-[[[(3R,5R)-3-amino-6-

[[(2S)-2-amino-4-

methylpentanoyl]amino]-5-

hydroxyhexanoyl]amino]-

methylamino]acetic acid

[1]

SMILES

CC(C)C--INVALID-LINK--

NN(C)CC(=O)O)N)O">C@@H

N

[1]

CAS Number 35663-84-4 [1]

Synthesis Pathway
A complete, published total synthesis or biosynthetic pathway specifically for

Leucylnegamycin is not readily available in the current literature. However, based on the

known synthesis of its parent compound, negamycin, and the synthesis of a close analog,

Leucyl-3-epi-deoxynegamycin, a logical synthetic route can be proposed. The synthesis can be

conceptually divided into two main stages: the synthesis of the negamycin core and the

subsequent coupling with a protected leucine derivative.

The following diagram illustrates a plausible synthetic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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